Cas no 28757-27-9 (Apigenin 5-O-Beta-D-Glucopyranoside)

Apigenin 5-O-Beta-D-Glucopyranoside Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-
• Apigenin 5-O-glucoside
• APIGENIN 5-O-BETA-DGLUCOPYRANOSIDE
• Apigenin 5-O-beta-D-glucopyranoside
• Apigenin 5-b-D-glucopyranoside
• Apigenin 5-O-b-D-glucopyranoside
• Apigenin 5-O-glucopyranoside
• Apigenin5-glucoside
• Flavone,4',5,7-trihydroxy-, 5-b-D-glucopyranoside (8CI)
• Salipurpin
• [ "" ]
• HY-N2883
• 7-hydroxy-2-(4-hydroxyphenyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 28757-27-9
• AKOS022184903
• A876634
• Apigenin5-O-beta-D-glucopyranoside
• CHEMBL3747599
• FS-9717
• CS-0023465
• 4H-1-Benzopyran-4-one, 5-(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-
• 7-HYDROXY-2-(4-HYDROXYPHENYL)-5-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CHROMEN-4-ONE
• DA-50636
• +Expand

• InChIKey： ZFPMFULXUJZHFG-QNDFHXLGSA-N
• Inchi： InChI=1S/C21H20O10/c22-8-16-18(26)19(27)20(28)21(31-16)30-15-6-11(24)5-14-17(15)12(25)7-13(29-14)9-1-3-10(23)4-2-9/h1-7,16,18-24,26-28H,8H2/t16-,18-,19+,20-,21-/m1/s1
• SMILES： OC1C=CC(C2=CC(=O)C3C(O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O)=CC(=CC=3O2)O)=CC=1

Computed Properties

• Exact Mass: 432.10600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 432.10564683g/mol
• Heavy Atom Count: 31
• Complexity: 675
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• LogP: 0.04990
• PSA: 170.05000
• Boiling Point: 814.2±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 289.7±27.8 °C
• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone